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Compound of Interest

Compound Name: (R)-(-)-2-Pentanol

Cat. No.: B1631112 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for (R)-(-)-2-Pentanol, a flammable and irritant liquid.

Adherence to these guidelines is critical for ensuring a safe laboratory environment.

(R)-(-)-2-Pentanol is classified as a flammable liquid and vapor that can be harmful if inhaled

and may cause respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate

personal protective equipment in a well-ventilated area, away from heat and open flames.[1][4]
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Hazard Class GHS Classification Signal Word Hazard Statement

Flammable liquids Category 3 Warning

H226: Flammable

liquid and vapour.[1]

[3]

Acute toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled.[1][3]

Specific target organ

toxicity — single

exposure

Category 3,

Respiratory system
Warning

H335: May cause

respiratory irritation.[1]

[3][5]

Skin irritation Category 2 Warning
H315: Causes skin

irritation.

Eye irritation Category 2A Warning
H319: Causes serious

eye irritation.

Physical and Chemical Properties
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Property Value

CAS Number 31087-44-2

Molecular Formula C5H12O

Molecular Weight 88.15 g/mol [6]

Appearance Clear, colorless liquid[7]

Odor Disagreeable, characteristic odor[7]

Boiling Point 118 - 119 °C (244.4 - 246.2 °F)[5]

Melting Point -73 °C (-99.4 °F)

Flash Point 33 - 34 °C (91.4 - 93.2 °F)[3][8]

Density 0.812 g/cm³ at 25 °C[9]

Vapor Density 3.04 (Air = 1)[1][8]

Solubility in Water 44.6 mg/mL at 25 °C[7]

Autoignition Temperature 330 - 343 °C (626 - 649.4 °F)[7][8]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling (R)-(-)-2-Pentanol to ensure

the appropriate level of PPE is utilized.
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PPE Type Specifications

Eye and Face Protection

Safety glasses with side-shields or a face shield

are required. Use equipment tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[1][6]

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be inspected before

use and disposed of properly after. A complete

suit protecting against chemicals and flame-

retardant antistatic protective clothing may be

necessary depending on the scale of work.[1][6]

Respiratory Protection

If a risk assessment indicates the need for

respiratory protection, use a full-face respirator

with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges as a

backup to engineering controls. For sole

protection, a full-face supplied-air respirator is

recommended.[1][9]

Handling and Storage Procedures
Proper handling and storage are critical to minimize risks associated with (R)-(-)-2-Pentanol.

Operational Plan:
Ventilation: Always handle (R)-(-)-2-Pentanol in a well-ventilated area, such as a chemical

fume hood.[1][4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[1][4] Use only non-sparking tools and take precautionary measures against static discharge.

[1][10] Ground/bond container and receiving equipment.[1][10]

Personal Hygiene: Wash hands thoroughly after handling and before breaks.[1][6]
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Spills: In case of a spill, remove all ignition sources and evacuate the area.[1][9] Absorb the

spill with an inert, non-combustible material such as sand or earth and place it in a suitable

container for disposal.[4][9]

Storage Plan:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9]

Keep containers upright to prevent leakage.[9]

Store locked up.[1][4]

(R)-(-)-2-Pentanol may form explosive peroxides. It is recommended to test for peroxide

formation before distillation or evaporation and to either test for peroxides or discard the

chemical after one year.[1]

Disposal Plan
The disposal of (R)-(-)-2-Pentanol and its containers must be conducted in accordance with all

applicable local, state, and federal regulations.

Waste Characterization: Unused (R)-(-)-2-Pentanol is considered hazardous waste due to

its flammability.

Container Management: Do not mix with other waste.[9] Leave the chemical in its original

container.[9] Uncleaned containers should be handled as the product itself.[9]

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[9] Do not dispose of it in drains or the environment.[1][7]

Experimental Protocol: General Laboratory Use
The following is a general protocol for the use of (R)-(-)-2-Pentanol in a laboratory setting. This

should be adapted based on the specific experimental requirements.

Preparation:

Ensure a chemical fume hood is operational and the work area is clear of ignition sources.
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Assemble all necessary glassware and equipment. Ensure all equipment is clean, dry, and

free of contaminants.

Don the appropriate PPE as outlined above.

Dispensing:

Use a properly calibrated pipette or graduated cylinder to measure the required volume of

(R)-(-)-2-Pentanol.

Perform all transfers within the fume hood.

Keep the container tightly closed when not in use.

Reaction:

If the reaction is to be heated, use a heating mantle with a temperature controller and a

stir bar for even heating. Avoid open flames.

Monitor the reaction for any unexpected changes.

Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction carefully, if necessary.

Perform any extractions or purifications within the fume hood.

Waste Collection:

Collect all (R)-(-)-2-Pentanol-containing waste in a designated, properly labeled

hazardous waste container.

Workflow for Handling (R)-(-)-2-Pentanol
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Caption: Workflow for the safe handling and disposal of (R)-(-)-2-Pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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